Cas no 206869-51-4 (Pyrrolidine, 2-(1E)-1-propenyl-)

206869-51-4 structure
Product name:Pyrrolidine, 2-(1E)-1-propenyl-
Pyrrolidine, 2-(1E)-1-propenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 2-(1E)-1-propenyl-
- 2-prop-1-enylpyrrolidine
- 206869-51-4
- DTXSID50738189
- 2-(Prop-1-en-1-yl)pyrrolidine
-
- Inchi: InChI=1S/C7H13N/c1-2-4-7-5-3-6-8-7/h2,4,7-8H,3,5-6H2,1H3
- InChI Key: PVGFHGLKWBGMOX-UHFFFAOYSA-N
- SMILES: CC=CC1CCCN1
Computed Properties
- Exact Mass: 111.10489
- Monoisotopic Mass: 111.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 86.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 12Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 12.03
Pyrrolidine, 2-(1E)-1-propenyl- Related Literature
-
David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
-
B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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